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Compound of Interest

Compound Name: Copper Fluor-4

Cat. No.: B12386175 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Copper Fluor-4 (CF4) is a highly selective and sensitive fluorescent probe for the detection of

monovalent copper ions (Cu⁺).[1] Based on a rhodol dye scaffold, CF4 exhibits a significant

fluorescence enhancement upon binding to Cu⁺, making it an invaluable tool for imaging and

quantifying labile copper pools within living cells and organisms.[1][2] Its stability in the

physiological pH range of 6 to 8 and high selectivity over other metal ions like zinc and iron

ensure reliable measurements in complex biological environments.[1][3] This document

provides a detailed protocol for the preparation of Copper Fluor-4 stock solutions and working

concentrations for cell-based assays.

Physicochemical & Spectral Data
Proper preparation begins with understanding the fundamental properties of the reagent. Key

data for Copper Fluor-4 are summarized below.
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Property Value Reference

Molecular Formula C₃₈H₄₇F₃N₂O₂S₄ [3]

Molecular Weight 749.05 g/mol [3]

Typical Form Lyophilized Solid Powder [3]

Excitation Wavelength (Ex) ~488 nm [3]

Emission Wavelength (Em) Not specified in search results

Dissociation Constant (Kd for

Cu⁺)
2.9 x 10⁻¹³ M [4]

Primary Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[3]

Required Materials
Copper Fluor-4 (CF4), lyophilized powder

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered

Saline (PBS))

Vortex mixer

Microcentrifuge

Pipettes and sterile pipette tips

Sterile microcentrifuge tubes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow Diagram
The following diagram illustrates the overall workflow for preparing Copper Fluor-4 working

solutions from a lyophilized powder.
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Stock Solution Preparation

Working Solution Preparation

Storage
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Caption: Workflow for preparing Copper Fluor-4 solutions.
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Protocol 1: Preparation of Copper Fluor-4 Stock
Solution (1 mM)
This protocol describes the reconstitution of lyophilized Copper Fluor-4 to create a

concentrated stock solution. It is critical to use high-quality, anhydrous DMSO to prevent

hydrolysis of the probe.[5]

Calculation: To prepare a 1 mM stock solution, the required volume of DMSO is calculated

based on the mass of the Copper Fluor-4 powder.

Formula: Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] * 1,000,000

Example (for 1 mg of CF4): Volume (µL) = [1 mg / 749.05 g/mol ] * 1,000,000 ≈ 1335 µL of

DMSO.

Reagent
Molecular
Weight ( g/mol
)

Mass
Volume of
Anhydrous
DMSO

Final
Concentration

Copper Fluor-4 749.05 1 mg ~1335 µL 1 mM

Copper Fluor-4 749.05 5 mg ~6675 µL 1 mM

Procedure:

Allow the vial of lyophilized Copper Fluor-4 to equilibrate to room temperature before

opening to prevent condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add the calculated volume of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Sonication may be used to aid dissolution.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed, light-

protected tubes. Store at -20°C for up to one month or at -80°C for up to six months.[4]
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Always protect from light.[3][4]

Protocol 2: Preparation of Copper Fluor-4 Working
Solution
The stock solution must be diluted in a physiological buffer to the final working concentration

immediately before use. The optimal concentration can vary by cell type and experimental

conditions and should be determined empirically.

Recommended Concentrations: The working concentration of Copper Fluor-4 can range from

0.8 µM to 10 µM depending on the application.[4]

Application
Cell/Organism
Type

Recommended
Working
Concentration

Incubation
Time

Reference

Neuronal Copper

Imaging

PC-12-derived

neurons
0.8 µM 10 minutes [4]

Live Organism

Imaging

Zebrafish

embryos
2 µM 24 hours [4]

Live Organism

Imaging

C. elegans

(worms)
10 µM 3 hours [4]

Procedure:

Thaw a single-use aliquot of the 1 mM Copper Fluor-4 stock solution to room temperature.

Dilute the stock solution into the desired physiological buffer (e.g., HBSS) to achieve the final

working concentration.

Example for 1 mL of 2 µM solution: Add 2 µL of 1 mM stock solution to 998 µL of buffer.

Vortex the working solution gently to ensure it is thoroughly mixed.

The working solution is now ready for loading into cells. This solution should be used

immediately and protected from light.[6]
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Remove the culture medium from the cells and replace it with the Copper Fluor-4 working

solution.

Incubate the cells for the empirically determined time and temperature (e.g., 10-60 minutes

at 37°C), protected from light.[7]

After incubation, wash the cells with indicator-free buffer to remove excess probe before

imaging.

Important Considerations
Hydrolysis: Acetoxymethyl (AM) ester probes like CF4 are susceptible to hydrolysis.[5]

Always use anhydrous DMSO for stock solutions and prepare working solutions immediately

before use.[6][8]

Light Sensitivity: Copper Fluor-4 is light-sensitive.[3] All steps, from storage to incubation,

should be performed with minimal light exposure.

Cell Loading: For some cell types, the non-ionic detergent Pluronic® F-127 can be used at a

final concentration of ~0.02-0.04% to improve the dispersion and loading of AM esters.[6][9]

Anion Transporters: Some cells actively extrude the de-esterified probe. The addition of

probenecid (1-2.5 mM) to the loading buffer can help to reduce this leakage.[8]

Cytotoxicity: To minimize potential cytotoxicity, use the lowest effective concentration of the

probe that provides an adequate signal-to-noise ratio.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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